Cas no 652986-75-9 (Cyclohexanone, 3-[(1S)-3-hydroxy-1-methylpropoxy]-)

• Product Name: Cyclohexanone, 3-[(1S)-3-hydroxy-1-methylpropoxy]-
• CAS No: 652986-75-9
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 401058
• PubChem ID: 71376219
• Update Time: 2025-04-19

Cyclohexanone, 3-[(1S)-3-hydroxy-1-methylpropoxy]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-[(1S)-3-hydroxy-1-methylpropoxy]-
• 3-[(2S)-4-hydroxybutan-2-yl]oxycyclohexan-1-one
• 652986-75-9
• 3-{[(2S)-4-Hydroxybutan-2-yl]oxy}cyclohexan-1-one
• DTXSID90798929

• Inchi： 1S/C10H18O3/c1-8(5-6-11)13-10-4-2-3-9(12)7-10/h8,10-11H,2-7H2,1H3/t8-,10?/m0/s1
• InChI Key： NRBYGQOJCDABEZ-PEHGTWAWSA-N
• SMILES： O([C@@H](C)CCO)C1CC(CCC1)=O

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53